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Compound of Interest

Compound Name: Bromocresol green sodium

Cat. No.: B1290564 Get Quote

Bromocresol Green Sodium Salt: Technical
Support Center
This technical support guide provides comprehensive information on the shelf life, storage, and

handling of bromocresol green sodium salt and its solutions. It is intended for researchers,

scientists, and drug development professionals to ensure the accuracy and reliability of their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended shelf life of solid bromocresol green sodium salt?

A1: The shelf life of bromocresol green sodium salt in its solid powder form is generally

considered to be indefinite if stored under appropriate conditions.[1][2] Some suppliers may

provide a specific shelf life, such as 60 months.

Q2: What are the optimal storage conditions for solid bromocresol green sodium salt?

A2: To ensure its long-term stability, solid bromocresol green sodium salt should be stored in

a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3] It is crucial to protect it

from direct sunlight, moisture, and incompatible materials such as strong oxidizers.[3]

Q3: How should I prepare a standard aqueous solution of bromocresol green sodium salt?
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A3: To prepare a 0.04% (w/v) aqueous solution, dissolve 40.0 mg of bromocresol green
sodium salt in deionized water and dilute to 500 mL in a volumetric flask. For some

applications, a few drops of sodium hydroxide solution may be added to aid dissolution and

adjust the pH.

Q4: What is the stability and recommended storage for prepared bromocresol green solutions?

A4: Prepared solutions of bromocresol green are stable under normal conditions of use and

storage.[3] For optimal stability, store solutions in a dry, cool, and dark place at a temperature

below 30°C.[1] The shelf life of a prepared solution is generally described as "good" or

"indefinite if stored properly".[3][4] Always refer to the expiration date on commercially prepared

solutions.

Q5: What is the pH range and color transition of bromocresol green?

A5: Bromocresol green exhibits a color change from yellow at pH 3.8 to blue at pH 5.4.[1][2][5]

[6][7][8] In the intermediate pH range, the color will appear green.

Troubleshooting Guide
This guide addresses common issues that may arise during the use of bromocresol green
sodium salt in experimental settings.
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Issue Possible Cause(s) Troubleshooting Steps

Unexpected Color of a Newly

Prepared Solution

The pH of the deionized water

used for dilution may not be

neutral.

- Test the pH of your deionized

water. - If necessary, adjust the

pH of the solution with a small

amount of dilute acid or base

to achieve the desired starting

color (typically green or blue).

Precipitate in the Solution

- The solution may be too

concentrated for the storage

temperature. - The solvent

used may not be appropriate.

- Gently warm the solution

while stirring to redissolve the

precipitate. - If the issue

persists, consider preparing a

less concentrated stock

solution. - Ensure you are

using the correct solvent as

specified in your protocol (e.g.,

water or ethanol).

Inaccurate Titration Endpoints

- The indicator may have

degraded due to improper

storage. - The endpoint color

interpretation may be incorrect.

- Prepare a fresh solution from

the solid stock. - For titrations,

the endpoint is typically the

transition to a green color.

Stopping at yellow indicates

you have passed the endpoint.

[9]

Drift or Inconsistent Readings

in Spectrophotometric Assays

(e.g., Albumin Assay)

Impurities in the bromocresol

green dye can affect the

accuracy and precision of

measurements, leading to drift

in automated analyzers.[10]

[11]

- Use a high-purity, ACS grade

bromocresol green sodium

salt. - If you suspect dye

quality is an issue, consider

purchasing from a different

reputable supplier.
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Fading or Color Change of the

Solution Over Time

Exposure to light or elevated

temperatures can cause

degradation of the dye.

- Store the solution in an

amber bottle or a dark cabinet

to protect it from light. - Ensure

the storage temperature does

not exceed the recommended

conditions.

Data Summary
The following table summarizes the key quantitative data for bromocresol green sodium salt

and its solutions.

Parameter
Solid Bromocresol Green

Sodium Salt

Aqueous Bromocresol Green

Solution

Appearance
Dark greenish-brown to dark

green powder[4][6][12]
Green to dark green liquid[4]

pH Indicator Range
3.8 (Yellow) to 5.4 (Blue)[1][2]

[5][6][7][8]

3.8 (Yellow) to 5.4 (Blue)[1][2]

[4][5]

Recommended Storage

Temperature
Room Temperature[5][6]

Below 30°C; some may be

stored at 2-8°C[1][13][14]

Shelf Life
Indefinite if stored properly; up

to 60 months[1][2][12]

Good/Indefinite if stored

properly[3][4]

Experimental Protocols
Preparation of 0.04% (w/v) Bromocresol Green Indicator
Solution
Objective: To prepare a standard indicator solution for acid-base titrations.

Materials:

Bromocresol green sodium salt
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0.1 M Sodium hydroxide (NaOH)

Ethanol (95%)

Deionized water

Volumetric flask (100 mL)

Beaker

Stirring rod

Procedure:

Weigh 50 mg of bromocresol green sodium salt and place it in a beaker.

Add 0.72 mL of 0.1 M NaOH and 20 mL of 95% ethanol to the beaker.

Stir the mixture until the bromocresol green is completely dissolved.

Quantitatively transfer the solution to a 100 mL volumetric flask.

Add deionized water to bring the final volume to 100 mL.

Stopper the flask and invert it several times to ensure thorough mixing.

Store the solution in a well-stoppered bottle, protected from light.

Quality Control of Bromocresol Green Indicator Solution
Objective: To verify the sensitivity of the prepared indicator solution.

Materials:

Prepared bromocresol green indicator solution

Carbon dioxide-free water

0.02 M Hydrochloric acid (HCl)
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Beaker or flask

Procedure:

Add 0.2 mL of the prepared bromocresol green indicator solution to 100 mL of carbon

dioxide-free water. The resulting solution should be blue.

Titrate the solution with 0.02 M HCl.

The color should change to yellow after the addition of no more than 0.2 mL of the 0.02 M

HCl.[5]

Visualizations
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Troubleshooting Bromocresol Green Solution Issues

Start: Experiment yields unexpected results

Identify the issue

Incorrect initial color

Color

Precipitate in solution

Precipitate

Inaccurate endpoint / readings

Accuracy

Color fading over time

Degradation

Check pH of dilution water

Gently warm and stir solution Verify dye purity (use ACS grade)

Review storage conditions (light/heat exposure)

Adjust pH of solution if necessary

pH is off

Prepare fresh solution

pH is okay Does not dissolve Purity is questionable Store in amber bottle in a cool, dark place

Click to download full resolution via product page

Caption: Troubleshooting workflow for common bromocresol green issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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